Photophysics of mixed-ligand polypyridyl ruthenium(II) complexesimmobilised in silica sol–gel monoliths
Journal of Materials Chemistry Pub Date: DOI: 10.1039/A701385J
Abstract
A series of compounds [Ru(bpy)
3-x
(dpp)
x
]
2+
(bpy=2,2′-bipyridyl,
dpp=4,7-diphenyl-1,10-phenanthroline) have been synthesised and physically
immobilised in silica sol–gel monoliths. Transient resonance-Raman
studies show that for the immobilised mixed-ligand complexes, as in
solution, the emitting (
3
MLCT) state is dpp based. The
resonance-Raman evidence also suggests that the structure of this state is
the same in both environments. The emission lifetimes of the immobilised
complexes cannot be analysed as single exponential decays and the values
obtained are dependent on the initial pH of the sol–gel. The
temperature-dependent emission behaviour of the compounds is substantially
changed upon immobilisation in the sol–gel. Both the variation of
the emission lifetime and energy are significantly different from that
observed for the solution-based species. For the bpy containing complexes
no evidence is obtained for the population of the photoactive ligand field
state, whereas for the complex [Ru(dpp)
3
]
2+
population of this state is observed. The relevance of these observations
for the design of optical sensors for oxygen is
discussed.
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Journal Name：Journal of Materials Chemistry
Research Products
-
CAS no.: 149428-64-8
-
CAS no.: 121080-96-4
